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Compound of Interest

Compound Name: 1,1,1,3,3,3-Hexafluoropropane

Cat. No.: B1216460 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1,1,1,3,3,3-
hexafluoropropane (HFC-236fa), a compound of significant interest in various industrial and

scientific applications. Understanding its solubility in a range of organic solvents is crucial for

process design, formulation development, and safety assessments. This document compiles

available quantitative data, details experimental methodologies for solubility determination, and

presents a visual representation of a typical experimental workflow.

Quantitative Solubility Data
The solubility of HFC-236fa has been investigated in select organic solvents, primarily focusing

on lubricants and hydrocarbons due to its application as a refrigerant. The following tables

summarize the available quantitative data from peer-reviewed literature.

Table 1: Solubility of HFC-236fa in Hydrocarbon Solvents

Organic
Solvent

Temperature
(K)

Pressure (kPa)
HFC-236fa
Mole Fraction
(Liquid Phase)

HFC-236fa
Mole Fraction
(Vapor Phase)

Propane (R-290)

Data not

available in

search results

Data not

available in

search results

Data not

available in

search results

Data not

available in

search results
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Note: While a study by Bobbo et al. (2000b) on the vapor-liquid equilibrium of HFC-236fa and

propane is cited in the literature, the specific data points were not accessible through the

conducted searches.[1]

Table 2: Solubility of HFC-236fa in Ether Solvents

Organic
Solvent

Temperature
(K)

Pressure (kPa)
HFC-236fa
Mole Fraction
(Liquid Phase)

HFC-236fa
Mole Fraction
(Vapor Phase)

Dimethyl Ether

Data not

available in

search results

Data not

available in

search results

Data not

available in

search results

Data not

available in

search results

Note: The search results indicate the existence of vapor-liquid equilibrium data for HFC-236fa

and dimethyl ether, however, the specific quantitative data was not retrieved.

Table 3: Miscibility and Solubility of HFC-236fa in Lubricants

Lubricant Type Observation Temperature Range (°C)

Polyol Ester (POE) Good solubility Not specified

Polyalkylene Glycol (PAG)

Good solubility at very low

viscosity, decreases with

increasing viscosity

Not specified

Naphthenic, Paraffinic,

Alkylbenzene
Very poor solubility Not specified

Source: Origen Seguridad[2]

It is important to note that comprehensive quantitative solubility data for HFC-236fa across a

wide range of organic solvents, including ketones and alcohols, remains limited in publicly

accessible literature.

Experimental Protocols for Solubility Determination
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The determination of gas solubility in liquids, such as HFC-236fa in organic solvents, can be

achieved through various experimental techniques. The most common methods are the static-

analytic method and the vapor recirculation method. These methods are crucial for obtaining

accurate vapor-liquid equilibrium (VLE) data.

Static-Analytic Method
The static-analytic method is a widely used and reliable technique for measuring VLE data.

Materials and Apparatus:

Equilibrium Cell: A thermostatically controlled vessel of known volume, often equipped with

sapphire windows for visual observation of the phases.

Pressure and Temperature Sensors: Calibrated instruments to accurately measure the

conditions within the cell.

Magnetic Stirrer: To ensure thorough mixing and rapid achievement of equilibrium.

Sampling System: Capillary tubes or other microsampling devices for withdrawing samples

from the liquid and vapor phases without disturbing the equilibrium.

Analytical Instrument: A gas chromatograph (GC) or other suitable analytical instrument to

determine the composition of the withdrawn samples.

Vacuum Pump: For evacuating the cell before introducing the components.

High-Purity HFC-236fa and Organic Solvent.

Experimental Procedure:

Preparation: The equilibrium cell is thoroughly cleaned and evacuated using the vacuum

pump.

Charging: A precisely known amount of the organic solvent is charged into the cell. The cell

is then brought to the desired experimental temperature.
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Introduction of HFC-236fa: HFC-236fa is gradually introduced into the cell until the desired

pressure is reached.

Equilibration: The mixture is vigorously agitated using the magnetic stirrer until

thermodynamic equilibrium is established, which is indicated by a constant pressure reading

over a significant period.

Sampling: Once equilibrium is reached, small samples of the liquid and vapor phases are

carefully withdrawn using the microsampling system.

Analysis: The composition of each phase is determined using a calibrated gas

chromatograph.

Data Collection: The temperature, pressure, and phase compositions are recorded for each

equilibrium point. The procedure is repeated for different compositions and temperatures to

map out the phase diagram.

Vapor Recirculation Method
In this dynamic method, the vapor phase is continuously circulated through the liquid phase

until equilibrium is achieved.

Materials and Apparatus:

Equilibrium Still: A specially designed apparatus where the liquid and vapor phases are in

contact.

Recirculation Pump: A pump to continuously draw vapor from the top of the still and bubble it

through the liquid at the bottom.

Condenser: To condense a portion of the vapor for sampling.

Sampling Ports: For taking samples of the liquid and condensed vapor phases.

Pressure and Temperature Measurement Devices.

Analytical Instrument (e.g., GC).
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High-Purity HFC-236fa and Organic Solvent.

Experimental Procedure:

Charging: The equilibrium still is charged with a known amount of the organic solvent and

HFC-236fa.

Heating and Recirculation: The mixture is heated to the desired temperature, and the

recirculation pump is started. The vapor generated is continuously passed through the liquid

phase.

Equilibration: The system is allowed to operate until a steady state is reached, indicated by

constant temperature and pressure readings.

Sampling: Samples of the liquid phase and the condensed vapor phase are collected.

Analysis: The compositions of the samples are determined using a calibrated analytical

method.

Data Recording: The equilibrium temperature, pressure, and compositions are recorded.

Visualizing the Experimental Workflow
The following diagram illustrates the logical flow of a typical static-analytic experiment for

determining the solubility of HFC-236fa in an organic solvent.
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Caption: Workflow for determining HFC-236fa solubility via the static-analytic method.
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This guide serves as a foundational resource for professionals working with HFC-236fa. The

provided data and methodologies can aid in the development of new applications and ensure

the safe and effective handling of this compound. Further research is encouraged to expand

the solubility database of HFC-236fa in a wider variety of organic solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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